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Compound of Interest

Compound Name: Ustusol C

Cat. No.: B593548 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ustusol C is a sesquiterpenoid natural product isolated from the fungus Aspergillus ustus.

While its chemical structure has been identified, a comprehensive review of publicly available

scientific literature reveals a significant scarcity of data regarding its specific biological

activities, mechanism of action, and associated signaling pathways. This technical guide aims

to provide all available information on Ustusol C, and in the absence of specific data, will

broaden the scope to include the biological context of related drimane and cadinane-type

sesquiterpenoids derived from Aspergillus ustus. This report also outlines general experimental

protocols for the isolation and characterization of such compounds.

Introduction to Ustusol C
Ustusol C is a secondary metabolite produced by the filamentous fungus Aspergillus ustus.

Secondary metabolites from fungi are a rich source of novel chemical scaffolds with diverse

biological activities. Sesquiterpenoids, a class of terpenes with 15 carbon atoms, are

particularly known for their wide range of pharmacological properties, including anti-

inflammatory, antimicrobial, and cytotoxic effects.

Chemical Identification:

While biological data is sparse, the chemical identity of Ustusol C has been established:
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Molecular Formula: C₁₆H₂₈O₄

Molecular Weight: 284.39 g/mol

CAS Number: 1188398-13-1

Synonyms:

6-O-methyl-12-hydroxy-6-epi-albrassitriol

1,2-Naphthalenedimethanol, 1,4,4a,5,6,7,8,8a-octahydro-1-hydroxy-4-methoxy-5,5,8a-

trimethyl-, (1S,4R,4aS,8aS)-

Biological Activities of Related Sesquiterpenoids
from Aspergillus ustus
Given the lack of specific biological data for Ustusol C, this section will focus on the known

activities of other sesquiterpenoids isolated from Aspergillus ustus. This provides a potential

framework for the anticipated biological profile of Ustusol C.

Many sesquiterpenoids from Aspergillus ustus belong to the drimane and cadinane classes.

Several of these compounds have demonstrated notable biological effects, with

acetylcholinesterase (AChE) inhibition being a recurring theme.

Table 1: Summary of Quantitative Data for Bioactive Sesquiterpenoids from Aspergillus ustus
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Compound/Ext
ract

Bioactivity Assay
Quantitative
Value (IC₅₀)

Reference

Ustusol A
Acetylcholinester

ase Inhibition

Ellman's method

(or similar)

Data not publicly

quantified

General literature

on A. ustus

metabolites

Drimane

Sesquiterpenoids

(unspecified)

Cytotoxicity

MTT or similar

cell viability

assay

Varies by

compound and

cell line

General literature

on A. ustus

metabolites

Cadinane

Sesquiterpenoids

(unspecified)

Acetylcholinester

ase Inhibition

Ellman's method

(or similar)

Varies by

compound

General literature

on A. ustus

metabolites

Note: Specific IC₅₀ values and detailed experimental conditions for many of these compounds

are not readily available in publicly accessible databases, highlighting the need for further

research in this area.

Experimental Protocols
This section details generalized methodologies for the isolation, purification, and structural

elucidation of sesquiterpenoids from fungal sources like Aspergillus ustus.

Fungal Cultivation and Extraction
Cultivation:Aspergillus ustus is cultured in a suitable liquid medium (e.g., Potato Dextrose

Broth) or on solid agar plates (e.g., Potato Dextrose Agar) under controlled temperature and

agitation for several weeks to promote the production of secondary metabolites.

Extraction: The fungal biomass and the culture medium are separated by filtration. The

culture filtrate is typically extracted with a non-polar organic solvent such as ethyl acetate.

The mycelial mass can be dried, ground, and extracted separately with a solvent like

methanol or acetone.

Concentration: The organic solvent extracts are concentrated under reduced pressure using

a rotary evaporator to yield a crude extract.
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Isolation and Purification Workflow
The crude extract, a complex mixture of compounds, is subjected to a series of

chromatographic separations to isolate individual sesquiterpenoids.
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Crude Fungal Extract

Silica Gel Column Chromatography
(Gradient Elution: Hexane-EtOAc)

Fractions (F1, F2, F3...)

Preparative HPLC
(C18 Column, MeCN/H₂O)

Isolated Pure Compounds
(e.g., Ustusol C)

Structural Elucidation

Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Acetylcholine (ACh)
Vesicles ACh

Release
AChE

Hydrolysis

ACh Receptor

Binds

Sesquiterpenoid
Inhibitor Inhibits

Signal Transduction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [Ustusol C: A Review of an Obscure Fungal
Sesquiterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593548#ustusol-c-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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